11-DM-Pge2 11-DM-Pge2
Brand Name: Vulcanchem
CAS No.: 102769-45-9
VCID: VC20809585
InChI: InChI=1S/C21H32O4/c1-2-3-6-9-17(22)12-13-21-15-16(21)14-19(23)18(21)10-7-4-5-8-11-20(24)25/h4,7,12-13,16-18,22H,2-3,5-6,8-11,14-15H2,1H3,(H,24,25)/b7-4-,13-12+/t16-,17-,18-,21-/m0/s1
SMILES: CCCCCC(C=CC12CC1CC(=O)C2CC=CCCCC(=O)O)O
Molecular Formula: C21H32O4
Molecular Weight: 348.5 g/mol

11-DM-Pge2

CAS No.: 102769-45-9

Cat. No.: VC20809585

Molecular Formula: C21H32O4

Molecular Weight: 348.5 g/mol

* For research use only. Not for human or veterinary use.

11-DM-Pge2 - 102769-45-9

Specification

CAS No. 102769-45-9
Molecular Formula C21H32O4
Molecular Weight 348.5 g/mol
IUPAC Name (Z)-7-[(1S,2R,5R)-1-[(E,3S)-3-hydroxyoct-1-enyl]-3-oxo-2-bicyclo[3.1.0]hexanyl]hept-5-enoic acid
Standard InChI InChI=1S/C21H32O4/c1-2-3-6-9-17(22)12-13-21-15-16(21)14-19(23)18(21)10-7-4-5-8-11-20(24)25/h4,7,12-13,16-18,22H,2-3,5-6,8-11,14-15H2,1H3,(H,24,25)/b7-4-,13-12+/t16-,17-,18-,21-/m0/s1
Standard InChI Key DAPQUCOVYRBPOI-IFZJGULLSA-N
Isomeric SMILES CCCCC[C@@H](/C=C/[C@]12C[C@@H]1CC(=O)[C@@H]2C/C=C\CCCC(=O)O)O
SMILES CCCCCC(C=CC12CC1CC(=O)C2CC=CCCCC(=O)O)O
Canonical SMILES CCCCCC(C=CC12CC1CC(=O)C2CC=CCCCC(=O)O)O

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